3-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile

• IUPAC Name: 3-(1,2,4-triazol-1-ylmethyl)benzonitrile
• InChI: InChI=1S/C10H8N4/c11-5-9-2-1-3-10(4-9)6-14-8-12-7-13-14/h1-4,7-8H,6H2
• InChI Key: ZYQNZNVPCHZDLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C#N)CN2C=NC=N2
• Molecular Formula: C10H8N4
• DSSTOX Substance ID: DTXSID10625203
• Molecular Weight: 184.20 g/mol
• CAS No.: 876728-37-9

Description

“3-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile” is a chemical compound with the molecular formula C10H8N4. It is related to a class of compounds known as 1,2,4-triazoles.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis. Another study reported the synthesis of nineteen novel 1,2,4-triazole derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzonitrile group attached to a 1,2,4-triazole ring via a methylene bridge. The molecular weight of this compound is 184.2.

Safety and Hazards

The safety data sheet for a similar compound indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to wear protective gloves, clothing, and eye/face protection when handling such compounds.

Future Directions

The future directions for the study of “3-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile” and related compounds could involve further exploration of their anticancer properties. Additionally, these compounds could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.

Mechanism of Action

Target of Action

It is noted that this compound is an intermediate in the synthesis of letrozole , an antineoplastic drug. Letrozole is known to inhibit the enzyme aromatase, which plays a crucial role in the biosynthesis of estrogens . Therefore, it can be inferred that the action of 3-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile might be related to this pathway.

Mode of Action

Given its role as an intermediate in the synthesis of letrozole , it may contribute to the inhibition of the aromatase enzyme, thereby reducing estrogen production.

Biochemical Pathways

As an intermediate in the synthesis of letrozole , it is likely involved in the estrogen biosynthesis pathway. By inhibiting the aromatase enzyme, it could potentially reduce the conversion of androgens to estrogens, affecting the levels of these hormones in the body.

Pharmacokinetics

It is noted that the compound has a predicted melting point of 69 °c and a predicted density of 119±01 g/cm3 . These properties might influence its bioavailability and pharmacokinetics.

Result of Action

As an intermediate in the synthesis of letrozole , its action could potentially lead to a reduction in estrogen levels, which could have various effects depending on the context, such as slowing the growth of certain types of breast cancer cells that require estrogen to grow.

Biochemical Analysis

Biochemical Properties

3-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile plays a significant role in biochemical reactions, particularly in the synthesis of antineoplastic agents such as Letrozole . The compound interacts with various enzymes and proteins, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. The nature of these interactions often involves the inhibition of enzyme activity, leading to altered metabolic pathways and therapeutic effects .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to affect the expression of genes involved in cell proliferation and apoptosis, thereby impacting cell growth and survival . Additionally, the compound can alter metabolic fluxes within cells, leading to changes in energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound can bind to the active sites of enzymes, leading to their inhibition or activation. This binding often involves hydrogen bonding and hydrophobic interactions, which stabilize the compound-enzyme complex . Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under normal storage conditions but may degrade under extreme conditions such as high temperature or exposure to light . Long-term exposure to the compound can lead to cumulative effects on cellular processes, including alterations in gene expression and metabolic pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, such as the inhibition of tumor growth in cancer models . At high doses, the compound can cause toxic or adverse effects, including liver and kidney damage . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to drug metabolism. The compound interacts with enzymes such as cytochrome P450, which catalyze its biotransformation into various metabolites . These metabolic pathways can influence the compound’s pharmacokinetics and pharmacodynamics, affecting its overall therapeutic efficacy and safety .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions facilitate the compound’s localization and accumulation in target tissues, such as the liver and kidneys . The compound’s distribution is influenced by factors such as its lipophilicity and molecular size, which determine its ability to cross cellular membranes .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound is often directed to specific compartments or organelles within the cell, such as the mitochondria or endoplasmic reticulum . This targeting is mediated by post-translational modifications and targeting signals that guide the compound to its site of action . The subcellular localization can influence the compound’s efficacy and specificity in modulating cellular processes .